1-(2-(1-Methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-phenethylurea

• IUPAC Name: 1-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(2-phenylethyl)urea
• InChI: InChI=1S/C25H35N5O/c1-28-14-16-30(17-15-28)24(21-8-9-23-22(18-21)11-13-29(23)2)19-27-25(31)26-12-10-20-6-4-3-5-7-20/h3-9,18,24H,10-17,19H2,1-2H3,(H2,26,27,31)
• InChI Key: QEAAGFVGGKSVIF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)NCCC2=CC=CC=C2)C3=CC4=C(C=C3)N(CC4)C
• Molecular Formula: C25H35N5O
• Molecular Weight: 421.6 g/mol

Description

1-(2-(1-Methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-3-phenethylurea, also known as MIPEP, is a small molecule that has been extensively studied for its potential therapeutic applications. MIPEP belongs to the class of compounds known as ureas, which are widely used in medicinal chemistry due to their diverse pharmacological properties. In

Scientific Research Applications

Behavioral Pharmacology

Compounds structurally related to the query, such as selective 5-HT1B antagonists, have been studied for their potential in treating anxiety and affective disorders. One example includes a review on AR-A000002, which demonstrated anxiolytic and antidepressant efficacy in various paradigms, suggesting utility for 5-HT1B antagonists in these therapeutic areas (Hudzik et al., 2003).

DNA Binding and Anticancer Research

Compounds like Hoechst 33258, known for binding strongly to the minor groove of double-stranded B-DNA, are used in chromosome and nuclear staining, and as radioprotectors and topoisomerase inhibitors. This highlights their importance in both diagnostic and therapeutic contexts, especially in cancer research (Issar & Kakkar, 2013).

Ethylene Action Inhibition in Agriculture

The ethylene-action inhibitor 1-methylcyclopropene (1-MCP) has been extensively reviewed for its effects on delaying senescence and maintaining quality in postharvest fruits and vegetables. These studies demonstrate the compound's utility in agricultural applications, particularly in extending the shelf life and preserving the quality of perishable produce (Blankenship & Dole, 2003).

Pharmaceutical Enzyme Inhibition

Research on chemical inhibitors of cytochrome P450 isoforms in human liver microsomes is crucial for understanding drug-drug interactions and developing safer pharmaceuticals. Compounds targeting specific P450 isoforms can significantly aid in the design of drugs with reduced side effects and improved therapeutic efficacy (Khojasteh et al., 2011).

Antioxidant Activity in Health and Disease

The role of antioxidants in mitigating oxidative stress and preventing chronic diseases is a significant area of research. Analytical methods for determining antioxidant activity, such as ABTS and DPPH assays, are vital for discovering new compounds that can contribute to health maintenance and disease prevention (Ilyasov et al., 2020).